Ethanamine, 2-4-3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-ylphenylsulfonyl-N,N-dimethyl-, phosphon
Ethanamine, 2-4-3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-ylphenylsulfonyl-N,N-dimethyl-, phosphon
Brand Name:
Vulcanchem
CAS No.:
106359-93-7
VCID:
VC0008594
InChI:
InChI=1S/C19H22ClN3O2S.HO3P/c1-23(2)11-12-26(24,25)17-9-5-15(6-10-17)19-18(13-21-22-19)14-3-7-16(20)8-4-14;1-4(2)3/h3-10,18,21H,11-13H2,1-2H3;(H,1,2,3)/p+1
SMILES:
CN(C)CCS(=O)(=O)C1=CC=C(C=C1)N2CCC(=N2)C3=CC=C(C=C3)Cl.O[P+](=O)O
Molecular Formula:
C19H24ClN3O5PS+
Molecular Weight:
472.9 g/mol
Ethanamine, 2-4-3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-ylphenylsulfonyl-N,N-dimethyl-, phosphon
CAS No.: 106359-93-7
Cat. No.: VC0008594
Molecular Formula: C19H24ClN3O5PS+
Molecular Weight: 472.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 106359-93-7 |
|---|---|
| Molecular Formula | C19H24ClN3O5PS+ |
| Molecular Weight | 472.9 g/mol |
| IUPAC Name | 2-[4-[4-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl]sulfonylethyl-dimethylazanium;phosphenic acid |
| Standard InChI | InChI=1S/C19H22ClN3O2S.HO3P/c1-23(2)11-12-26(24,25)17-9-5-15(6-10-17)19-18(13-21-22-19)14-3-7-16(20)8-4-14;1-4(2)3/h3-10,18,21H,11-13H2,1-2H3;(H,1,2,3)/p+1 |
| Standard InChI Key | STLBTFWDKYNHTG-UHFFFAOYSA-O |
| SMILES | CN(C)CCS(=O)(=O)C1=CC=C(C=C1)N2CCC(=N2)C3=CC=C(C=C3)Cl.O[P+](=O)O |
| Canonical SMILES | C[NH+](C)CCS(=O)(=O)C1=CC=C(C=C1)C2=NNCC2C3=CC=C(C=C3)Cl.O[P+](=O)[O-] |
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